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Compound of Interest

Compound Name:
2-(Aminomethyl)-2-

methylpropane-1,3-diol

CAS No.: 208105-60-6

Cat. No.: B2970772 Get Quote

Application Note & Protocol: Preparation and Optimization of 1M AMPD Buffer (pH 9.0) for

Biochemical Assays

Introduction and Mechanistic Rationale
2-Amino-2-methyl-1,3-propanediol (AMPD) is a highly versatile, zwitterionic-like biological

buffer widely utilized in molecular biology, protein chemistry, and in vitro diagnostics[1]. With a

pKa of 8.8 at 25°C, AMPD provides a robust buffering capacity in the alkaline range (pH 7.8–

9.7)[1].

Why AMPD for Alkaline Phosphatase (AP) Assays? In clinical diagnostics and stem cell

phenotyping, AMPD is the preferred buffer system for Alkaline Phosphatase (AP) activity

determination[2]. Historically, Diethanolamine (DEA) and Glycine were used; however,

inorganic phosphates heavily inhibit AP isoenzymes (especially the placental isoenzyme) in

DEA buffers[3]. AMPD mitigates this product-inhibition effect, maintaining high kinetic linearity

and signal-to-noise ratios in chemiluminescent and colorimetric AP assays[3][4]. Furthermore,

AMPD is structurally devoid of heavy-metal chelating properties, ensuring that divalent cations

(like Mg²⁺ and Zn²⁺) essential for AP enzymatic activity remain fully bioavailable.

Physicochemical Properties of AMPD
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To ensure reproducibility, scientists must account for the physicochemical parameters of the

raw material. Below is a summary of the critical properties of AMPD.

Parameter Specification / Value

Chemical Name 2-Amino-2-methyl-1,3-propanediol

CAS Number 115-69-5

Molecular Formula C₄H₁₁NO₂

Molar Mass 105.14 g/mol

pKa (at 25°C) 8.80

Useful pH Range 7.8 – 9.7

Solubility in Water
Highly soluble (≥ 1M at 20°C, clear and

colorless)

ΔpKa / ΔT Approx. -0.029 per °C

Note: AMPD is an amine-based buffer. Its pKa is temperature-dependent. A buffer adjusted to

pH 9.0 at 25°C will shift to approximately pH 9.3 at 15°C and pH 8.7 at 35°C. Always calibrate

pH at the intended operational temperature.

Experimental Protocol: 1M AMPD Stock Solution
(pH 9.0)
Materials Required

AMPD Powder: High-purity, biotechnology grade (≥99.0%).

Ultrapure Water: Milli-Q® or equivalent (18.2 MΩ·cm at 25°C).

Titrant: 6M Hydrochloric Acid (HCl). Caution: AMPD is a primary amine and dissolves as a

strong base. HCl is required to titrate the pH down to 9.0.

Equipment: Calibrated pH meter with an Ag/AgCl electrode (compatible with TRIS/amine

buffers), magnetic stirrer, volumetric flask (1 L), and 0.22 µm PES vacuum filtration unit.
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Step-by-Step Methodology
This protocol is designed as a self-validating system. The initial dissolution pH acts as a

primary quality control (QC) checkpoint before titration.

Preparation of the Base Solution:

Weigh exactly 105.14 g of AMPD powder.

Transfer the powder into a clean 1 L glass beaker containing a magnetic stir bar.

Add 800 mL of ultrapure water to the beaker.

Stir continuously until the powder is completely dissolved. The dissolution process is

slightly endothermic; ensure the solution returns to room temperature (25°C) before

proceeding.

Initial QC Check:

Measure the pH of the unadjusted solution.

Self-Validation Checkpoint: A 1M solution of pure AMPD in water should yield an initial pH

of approximately 10.5 to 11.0[5]. If the pH is significantly lower, the raw material may be

degraded or contaminated with acidic impurities.

pH Titration:

Submerge the pH probe into the stirring solution. Ensure the temperature probe is also

submerged to apply Automatic Temperature Compensation (ATC) at 25°C.

Slowly add 6M HCl dropwise while monitoring the pH.

Continue titration until the pH stabilizes exactly at 9.00. Allow 30 seconds between drops

as you approach the target to prevent overshooting.

Volume Adjustment:

Carefully transfer the pH-adjusted solution into a 1 L Class A volumetric flask.
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Rinse the beaker with a small amount of ultrapure water and add the rinse to the flask.

Bring the final volume to exactly the 1000 mL mark with ultrapure water.

Invert the flask 5–10 times to ensure complete homogenization.

Sterilization and Storage:

Filter the solution through a 0.22 µm Polyethersulfone (PES) membrane in a biosafety

cabinet to sterilize and remove any particulate matter.

Store the 1M AMPD stock solution at 4°C. The solution is stable for up to 6 months if

protected from atmospheric CO₂ (which can slowly acidify alkaline buffers).

Workflow Visualization
Below is the logical workflow for the preparation and validation of the AMPD buffer.
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Weigh 105.14 g
AMPD Powder

Dissolve in 800 mL
Ultrapure dH2O

Measure Initial pH
(Expected ~10.5-11.0)

Titrate with 6M HCl
to pH 9.0 at 25°C

Adjust Volume
to 1000 mL

Filter Sterilize
(0.22 µm PES)

Store at 4°C
(1M AMPD pH 9.0)

Click to download full resolution via product page

Caption: Step-by-step workflow for the preparation and QC validation of 1M AMPD buffer at pH

9.0.
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Application Notes & Troubleshooting
Electrode Compatibility: Standard glass pH electrodes with silver/silver chloride (Ag/AgCl)

references can become clogged by amine-based buffers (like TRIS and AMPD) due to the

precipitation of silver proteins/amines. Always use a double-junction electrode or an

electrode specifically rated for TRIS/amine buffers.

Dilution Effects: When diluting the 1M stock to a working concentration (e.g., 0.1M or 0.2M),

the pH may shift slightly due to changes in the activity coefficient of the ions. Always verify

the final pH of the working solution after dilution.

Carbon Dioxide Absorption: Because AMPD is an alkaline buffer, prolonged exposure to the

atmosphere will cause it to absorb CO₂, forming carbonic acid and gradually lowering the

pH. Keep storage bottles tightly sealed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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